B1576039 Ranatuerin-2BYb

Ranatuerin-2BYb

Cat. No.: B1576039
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ranatuerin-2BYb is an antimicrobial peptide (AMP) identified in the skin secretions of Rana boylii (North American bullfrog), a species known for producing diverse bioactive compounds as part of its innate immune defense . Classified under the Ranatuerin family, this peptide is encoded by a specific genetic sequence registered under the accession number JQ511849 in public databases . Like other AMPs from amphibians, Ranatuerin-2BYb is hypothesized to exhibit broad-spectrum activity against microbial pathogens, leveraging its cationic and amphipathic properties to disrupt bacterial membranes. Its structural characteristics, such as sequence length, disulfide bonding, and post-translational modifications, remain to be fully elucidated, though its classification within the Ranatuerin family suggests a conserved β-hairpin fold common to this group .

Properties

bioactivity

Antibacterial

sequence

GIMDSVKGLAKNLAGKLLDSLKCKITGC

Origin of Product

United States

Comparison with Similar Compounds

Taxonomic and Structural Classification

Ranatuerin-2BYb belongs to the Ranatuerin subfamily, which is distinct from other AMP classes (e.g., Brevinins, Esculentins, and Temporins) in sequence motifs and functional domains. Below is a comparative analysis of AMPs from Rana boylii and related species (Pseudacris regilla):

Peptide Name Species Accession Number Identifiers AMP Family
Ranatuerin-2BYb Rana boylii JQ511849 LRO-526 & 214 Ranatuerin
Brevinin-1BY Rana boylii JQ511846 LRO-526 & 214 Brevinin
Esculentin-2BY Rana boylii JQ511847 LRO-526 & 214 Esculentin
Ranatuerin-2PRa Pseudacris regilla JQ511834 LRO-209 & 214 Ranatuerin
Temporin-1PR Pseudacris regilla JQ511832 LRO-209 & 214 Temporin

Key Observations :

  • Taxonomic Specificity: Ranatuerin-2BYb is exclusive to Rana boylii, whereas Ranatuerin-2PRa is found in Pseudacris regilla, indicating species-specific diversification of AMPs .
  • Sequence Variation: While both Ranatuerin-2BYb and Ranatuerin-2PRa share the Ranatuerin classification, their divergent accession numbers (JQ511849 vs.
  • Functional Implications : Brevinin-1BY (Brevinin family) and Esculentin-2BY (Esculentin family) from Rana boylii likely differ from Ranatuerin-2BYb in mechanisms of action. Brevinins typically form α-helical structures with membrane-lytic activity, while Esculentins are longer peptides with extended hydrophobic regions .
Functional and Evolutionary Context
  • Ranatuerin Family : Ranatuerins are characterized by a conserved cysteine-rich framework, which stabilizes their β-hairpin structure. This contrasts with Temporins (e.g., Temporin-1PR), which are shorter, linear peptides targeting gram-positive bacteria .
  • Evolutionary Divergence : The presence of Ranatuerin-2BYb in Rana boylii and its absence in Pseudacris regilla highlight adaptive evolution in AMP production, possibly driven by ecological pressures or pathogen exposure .
Limitations in Current Research

While the provided evidence confirms the existence and classification of Ranatuerin-2BYb, detailed functional data (e.g., minimum inhibitory concentrations, structural NMR/X-ray studies) are absent. Comparative studies with Brevinin-1BY or Esculentin-2BY would require experimental validation of antimicrobial efficacy, cytotoxicity, and stability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.